Cas no 69291-65-2 (Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro-)

• Product Name: Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro-
• CAS No: 69291-65-2
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• CID: 1732748
• PubChem ID: 85971411
• Update Time: 2025-04-21

Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(difluoromethyl)-2,5-difluoro-4-nitro-
• 69291-65-2
• 2,5-Difluoro-4-nitrobenzodifluoride
• 1-(Difluoromethyl)-2,5-difluoro-4-nitrobenzene

• Inchi： 1S/C7H3F4NO2/c8-4-2-6(12(13)14)5(9)1-3(4)7(10)11/h1-2,7H
• InChI Key： TWFWINIUVNXRHG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(F)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.00999
• Monoisotopic Mass: 209.00999099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14